Cas no 14147-07-0 (4-Pyridinemethanamine,N,N-bis(phenylmethyl)-)

4-Pyridinemethanamine,N,N-bis(phenylmethyl)- structure
14147-07-0 structure
Product name:4-Pyridinemethanamine,N,N-bis(phenylmethyl)-
CAS No:14147-07-0
MF:C20H20N2
MW:288.386204719543
CID:201042
PubChem ID:84226

4-Pyridinemethanamine,N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinemethanamine,N,N-bis(phenylmethyl)-
    • N,N-dibenzylpyridine-4-methylamine
    • N-benzyl-1-phenyl-N-(pyridin-4-ylmethyl)methanamine
    • Einecs 237-993-7
    • N,N-Bis(phenylmethyl)-4-pyridinemethanamine
    • 3GR4R5YC2M
    • 14147-07-0
    • 4-Pyridinemethanamine, N,N-bis(phenylmethyl)-
    • DTXSID30161734
    • NS00024585
    • Inchi: InChI=1S/C20H20N2/c1-3-7-18(8-4-1)15-22(16-19-9-5-2-6-10-19)17-20-11-13-21-14-12-20/h1-14H,15-17H2
    • InChI Key: BPLXDKVKYBVOAB-UHFFFAOYSA-N
    • SMILES: C1=CC=C(CN(CC2=CC=NC=C2)CC2=CC=CC=C2)C=C1

Computed Properties

  • Exact Mass: 288.1628
  • Monoisotopic Mass: 288.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.1A^2
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.106
  • Boiling Point: 410°C at 760 mmHg
  • Flash Point: 201.8°C
  • Refractive Index: 1.617
  • PSA: 16.13

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